Cas no 34006-76-3 (1,2-Benzenedicarboxylic acid, butyl methyl ester)
34006-76-3 structure
Product Name:1,2-Benzenedicarboxylic acid, butyl methyl ester
1,2-Benzenedicarboxylic acid, butyl methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylic acid, butyl methyl ester
- 2-O-butyl 1-O-methyl benzene-1,2-dicarboxylate
- Butyl methyl phthalate
- Methyl butyl phthalate
- Phthalic acid, butyl methyl ester
- 1,2-Benzenedicarboxylicacid, butyl methyl ester (9CI)
- Phthalic acid, butyl methyl ester (8CI)
- Butylmethyl phthalate
- 34006-76-3
- Q63396040
- SCHEMBL6057141
- Z1095080128
- AKOS007848104
- DTXSID7074325
- 1-Butyl 2-methyl phthalate #
- XXFSYINDUHLBIL-UHFFFAOYSA-N
- NS00096372
- 1,2-BENZENEDICARBOXYLIC ACID BUTYL METHYLESTER
- AI3-03342
-
- Inchi: 1S/C13H16O4/c1-3-4-9-17-13(15)11-8-6-5-7-10(11)12(14)16-2/h5-8H,3-4,9H2,1-2H3
- InChI Key: XXFSYINDUHLBIL-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1C(=O)OC)=O)CCCC
Computed Properties
- Exact Mass: 236.10488
- Monoisotopic Mass: 236.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 52.6A^2
Experimental Properties
- Density: 1.2640 (rough estimate)
- Boiling Point: 384.9°C (rough estimate)
- Flash Point: 160.9°C
- Refractive Index: 1.4795 (estimate)
- PSA: 52.6
1,2-Benzenedicarboxylic acid, butyl methyl ester Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
34006-76-3 (1,2-Benzenedicarboxylic acid, butyl methyl ester) Related Products
- 136-60-7(Butyl benzoate)
- 28553-12-0(Diisononyl phthalate)
- 84-74-2(Dibutyl phthalate)
- 84-75-3(Di-n-hexyl Phthalate)
- 84-77-5(Didecyl Phthalate (~90%))
- 131-18-0(1,2-dipentyl benzene-1,2-dicarboxylate)
- 26761-40-0(Diisodecyl Phthalate (mixture of branched chain isomers))
- 27554-26-3(Diisooctyl phthalate)
- 117-81-7(Bis(2-ethylhexyl) phthalate)
- 85-68-7(Benzyl butyl phthalate)
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